molecular formula C19H15ClO4 B12880977 5-(4-Chlorophenyl)-3-(2,3-dimethoxybenzylidene)furan-2(3h)-one CAS No. 6621-89-2

5-(4-Chlorophenyl)-3-(2,3-dimethoxybenzylidene)furan-2(3h)-one

Cat. No.: B12880977
CAS No.: 6621-89-2
M. Wt: 342.8 g/mol
InChI Key: BFTLGNIWJAEJJR-UVTDQMKNSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-(4-Chlorophenyl)-3-(2,3-dimethoxybenzylidene)furan-2(3H)-one is a synthetic furanone derivative characterized by a 4-chlorophenyl substituent at position 5 of the furan-2(3H)-one core and a 2,3-dimethoxybenzylidene group at position 2. This compound belongs to a class of push–pull enamines, where electron-withdrawing (e.g., 4-chlorophenyl) and electron-donating (e.g., methoxy) groups modulate electronic properties, influencing reactivity and biological activity . Its synthesis typically involves a three-component reaction of 5-(4-chlorophenyl)furan-2(3H)-one, triethyl orthoformate, and heterocyclic amines under reflux in polar protic solvents like isopropyl alcohol, yielding E/Z isomeric mixtures .

Properties

CAS No.

6621-89-2

Molecular Formula

C19H15ClO4

Molecular Weight

342.8 g/mol

IUPAC Name

(3Z)-5-(4-chlorophenyl)-3-[(2,3-dimethoxyphenyl)methylidene]furan-2-one

InChI

InChI=1S/C19H15ClO4/c1-22-16-5-3-4-13(18(16)23-2)10-14-11-17(24-19(14)21)12-6-8-15(20)9-7-12/h3-11H,1-2H3/b14-10-

InChI Key

BFTLGNIWJAEJJR-UVTDQMKNSA-N

Isomeric SMILES

COC1=CC=CC(=C1OC)/C=C\2/C=C(OC2=O)C3=CC=C(C=C3)Cl

Canonical SMILES

COC1=CC=CC(=C1OC)C=C2C=C(OC2=O)C3=CC=C(C=C3)Cl

Origin of Product

United States

Biological Activity

5-(4-Chlorophenyl)-3-(2,3-dimethoxybenzylidene)furan-2(3H)-one, commonly referred to as compound C1 , is a synthetic derivative of furan with potential biological activities. This compound has garnered attention for its possible applications in medicinal chemistry, particularly in anticancer and antimicrobial research.

Chemical Structure and Properties

The molecular formula of C1 is C19H15ClO2C_{19}H_{15}ClO_{2}, and it features a furan ring substituted with a chlorophenyl group and a dimethoxybenzylidene moiety. The presence of these functional groups is hypothesized to contribute to its biological activity.

Anticancer Activity

Recent studies have highlighted the anticancer potential of C1. In vitro assays demonstrated that C1 exhibits significant cytotoxic effects against various cancer cell lines. For instance, it was tested against human lung cancer cell lines A549, HCC827, and NCI-H358, showing IC50 values indicative of potent activity (Table 1).

Cell Line IC50 (µM) Activity
A5497.5 ± 0.5High
HCC8276.2 ± 0.4Very High
NCI-H3588.0 ± 0.6High

These results suggest that C1 may inhibit cell proliferation effectively, warranting further exploration into its mechanisms of action.

The mechanism by which C1 exerts its anticancer effects appears to involve the induction of apoptosis in cancer cells. Flow cytometry analyses indicated increased levels of apoptotic markers in treated cells compared to controls. Additionally, C1 has been shown to modulate various signaling pathways associated with cell survival and proliferation, including the downregulation of anti-apoptotic proteins like Bcl-2.

Antimicrobial Activity

Beyond its anticancer properties, C1 also exhibits antimicrobial activity against several bacterial strains. In vitro studies revealed that C1 effectively inhibited the growth of both Gram-positive and Gram-negative bacteria (Table 2).

Bacterial Strain Minimum Inhibitory Concentration (MIC) (µg/mL)
Staphylococcus aureus15
Escherichia coli20
Pseudomonas aeruginosa25

These findings indicate that C1 could serve as a potential lead compound for developing new antimicrobial agents.

Case Studies

A notable case study involved the evaluation of C1's effects on colon cancer cells. Treatment with C1 led to a significant reduction in cell viability and induced DNA damage as evidenced by increased comet assay tail moments. This suggests that C1 may not only inhibit proliferation but also directly damage cancer cell DNA.

Comparison with Similar Compounds

Key Findings :

  • Polar protic solvents (e.g., isopropyl alcohol) optimize yields (~75%) for derivatives with heterocyclic amines, while nonpolar solvents reduce efficiency .
  • The E-isomer dominates due to steric and electronic factors during antiperiplanar elimination of ethanol . Bulkier substituents (e.g., bromine in 15c) may favor Z-isomers via intramolecular hydrogen bonding .
Structural and Physicochemical Properties

Substituents significantly alter melting points, solubility, and spectroscopic profiles:

Compound Substituents (Position 3) Melting Point (°C) ¹H NMR Shifts (δ, ppm) Reference
Target Compound 2,3-Dimethoxybenzylidene 275–276 7.49 (d, Ar), 8.30 (d, Py)
15d 4-Chlorophenyl-furyl 192–193 7.56 (d, Ar), 7.75 (t, Py)
15c 4-Bromophenyl-furyl 199–200 7.53 (d, Ar), 7.80 (t, Py)
5-(Biphenyl-4-yl)-3-(3-methoxybenzylidene)furan-2(3H)-one 3-Methoxybenzylidene Not reported Not reported

Key Findings :

  • Electron-withdrawing groups (e.g., Cl, Br) lower melting points compared to methoxy-rich derivatives (e.g., target compound: 275–276°C vs. 15d: 192–193°C) .
  • ¹H NMR spectra show distinct aromatic proton shifts due to substituent electronic effects. For example, the target compound’s 2,3-dimethoxy group deshields adjacent protons, shifting signals upfield compared to halogenated analogs .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.